2-chloro-N-cycloheptylpyridine-3-carboxamide

• IUPAC Name: 2-chloro-N-cycloheptylpyridine-3-carboxamide
• InChI: InChI=1S/C13H17ClN2O/c14-12-11(8-5-9-15-12)13(17)16-10-6-3-1-2-4-7-10/h5,8-10H,1-4,6-7H2,(H,16,17)
• InChI Key: YZYJTVUVAJJCOB-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)C2=C(N=CC=C2)Cl
• Molecular Formula: C13H17ClN2O
• Molecular Weight: 252.74 g/mol

Description

2-Chloro-N-cycloheptylpyridine-3-carboxamide, or 2-Chloro-CP, is an organic compound that has been used in a variety of scientific research applications. It is an important intermediate in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and polymers. 2-Chloro-CP has been studied extensively in terms of its chemical and physical properties, as well as its potential applications in the laboratory.

Scientific Research Applications

2-Chloro-CP has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and polymers. It has also been used as a chiral auxiliary in asymmetric synthesis and in the synthesis of heterocyclic compounds. Additionally, 2-Chloro-CP has been used in the synthesis of a variety of compounds that have potential applications in medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-Chloro-CP is not well understood. However, it is believed that the compound acts as a nucleophile in a variety of reactions, and is capable of forming a variety of intermediates. Additionally, 2-Chloro-CP is capable of forming hydrogen bonds and has been shown to be an effective catalyst for a variety of reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Chloro-CP are not well understood. However, the compound has been shown to be an inhibitor of the enzyme cyclooxygenase-2 (COX-2). Additionally, 2-Chloro-CP has been shown to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Chloro-CP in the laboratory is its high yield and ease of synthesis. Additionally, the compound is relatively inexpensive and can be easily purified by recrystallization. However, the compound is highly toxic and should be handled with extreme caution.

Future Directions

There are several potential future directions for research on 2-Chloro-CP. These include further investigations into the compound’s mechanism of action, its biochemical and physiological effects, and its potential applications in medicinal chemistry. Additionally, further research could be conducted on the compound’s potential applications in asymmetric synthesis and the synthesis of heterocyclic compounds. Finally, further research could be conducted on the compound’s potential toxicity and its potential uses as a chiral auxiliary.

Synthesis Methods

2-Chloro-CP is typically synthesized by the reaction of cycloheptylpyridine and chloroacetyl chloride in the presence of a base such as pyridine. The reaction is typically carried out at room temperature and the product is isolated by filtration. The yield of the reaction is typically high and the product can be purified by recrystallization.